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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermal properties of 2-Methyl-5-
nitrophenol (CAS No. 5428-54-6), a key intermediate in the synthesis of various
pharmaceuticals and other specialty chemicals. This document collates available data on its
melting point and other thermal characteristics, outlines standard experimental protocols for
their determination, and presents a logical workflow for thermal property analysis.

Core Thermal Properties

2-Methyl-5-nitrophenol is a crystalline solid at room temperature, typically appearing as a
yellow to brown powder.[1] Its thermal behavior is a critical parameter for its handling, storage,
and application in synthetic chemistry.

Data Presentation

The following table summarizes the key thermal and physical properties of 2-Methyl-5-
nitrophenol based on currently available data.
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Property Value Notes
. . A narrower range of 114-116
Melting Point 111-115 °C[2][3][4][5](6]
°C has also been reported.[1]
N ) At a reduced pressure of 15
Boiling Point 180 °C[2][4][6]

mmHg.

Calculated Boiling Point

293.3+28.0 °C

At standard atmospheric

pressure (760 mmHg).[1]

Molecular Formula

C7H7NO3[1]

Molecular Weight

153.14 g/mol [1]

Decomposition

At high temperatures, it may
decompose to release toxic

gases like nitrogen oxides.[1]

Specific decomposition
temperature data is not readily

available.

Experimental Protocols

While specific experimental data from techniques such as Differential Scanning Calorimetry
(DSC) or Thermogravimetric Analysis (TGA) for 2-Methyl-5-nitrophenol are not widely
reported in publicly accessible literature, standard methodologies for determining the melting

point of crystalline organic solids are well-established. The most common and accepted

method is the capillary melting point determination.

Melting Point Determination via Capillary Method

This method is a standard procedure for determining the melting point of a crystalline solid.[7]

Apparatus:

Thermometer.

Mortar and pestle.

Capillary tubes (sealed at one end).[2]

Melting point apparatus (e.g., Mel-Temp or similar) or a Thiele tube setup.
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e Sample of 2-Methyl-5-nitrophenol.
Procedure:

o Sample Preparation: A small amount of dry 2-Methyl-5-nitrophenol is finely ground using a
mortar and pestle.

o Capillary Packing: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.[8]

e Apparatus Setup:

o Mel-Temp Apparatus: The packed capillary tube is placed in the sample holder of the
apparatus, and the thermometer is inserted into its designated port.[2]

o Thiele Tube: The capillary tube is attached to the thermometer, and both are inserted into
the Thiele tube containing a high-boiling point oil.[9]

e Heating and Observation:

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o The heating rate is then reduced to about 1-2 °C per minute to allow for accurate
observation.[2]

o Melting Range Determination: The temperature at which the first drop of liquid appears is
recorded as the initial melting point. The temperature at which the entire solid has
transitioned to a liquid is recorded as the final melting point. A narrow melting range (0.5-1.0
°C) is indicative of a pure substance.[2]

Mandatory Visualization

The following diagram illustrates a logical workflow for the comprehensive thermal analysis of a
chemical compound like 2-Methyl-5-nitrophenol.
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Caption: Workflow for Thermal Property Analysis of 2-Methyl-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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